![molecular formula C16H17N3OS B250885 N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea](/img/structure/B250885.png)
N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea, also known as EPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPTU is a thiourea derivative that is synthesized through a specific method, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. This compound has been shown to have anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy. Additionally, this compound has been studied for its potential applications in the treatment of parasitic infections, such as leishmaniasis and trypanosomiasis.
Mechanism of Action
The mechanism of action of N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea is not fully understood, but it is believed to involve the inhibition of enzymes involved in the biosynthesis of essential metabolites in cancer cells and parasites. Specifically, this compound has been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in the biosynthesis of nucleotides.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to a decrease in cell proliferation. Additionally, this compound has been shown to inhibit the growth of parasites by disrupting their metabolic pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea for lab experiments is its specificity towards cancer cells and parasites, making it a potential candidate for targeted therapy. Additionally, this compound has been shown to have low toxicity towards normal cells, making it a safer option for cancer therapy compared to traditional chemotherapeutic agents. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea. One potential direction is to study its potential applications in the treatment of other parasitic infections, such as malaria. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for its use in cancer therapy. Finally, research is needed to improve the solubility of this compound, making it a more viable option for in vivo studies.
Synthesis Methods
N-(4-ethylbenzoyl)-N'-(3-pyridinylmethyl)thiourea is synthesized through a specific method that involves the reaction of 4-ethylbenzoyl isothiocyanate with 3-pyridinemethanamine in the presence of a base. This reaction results in the formation of this compound, which is a white crystalline solid with a melting point of 170-172°C.
Properties
Molecular Formula |
C16H17N3OS |
---|---|
Molecular Weight |
299.4 g/mol |
IUPAC Name |
4-ethyl-N-(pyridin-3-ylmethylcarbamothioyl)benzamide |
InChI |
InChI=1S/C16H17N3OS/c1-2-12-5-7-14(8-6-12)15(20)19-16(21)18-11-13-4-3-9-17-10-13/h3-10H,2,11H2,1H3,(H2,18,19,20,21) |
InChI Key |
MAOHTXQSFKXAIT-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C(=O)NC(=S)NCC2=CN=CC=C2 |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)NC(=S)NCC2=CN=CC=C2 |
solubility |
39.9 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.